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Mosapride-d5 N-Oxide Mosapride-d5 N-Oxide
Brand Name: Vulcanchem
CAS No.: 1246816-63-6
VCID: VC0030277
InChI: InChI=1S/C21H25ClFN3O4/c1-2-29-20-10-19(24)18(22)9-17(20)21(27)25-11-16-13-26(28,7-8-30-16)12-14-3-5-15(23)6-4-14/h3-6,9-10,16H,2,7-8,11-13,24H2,1H3,(H,25,27)/i1D3,2D2
SMILES: CCOC1=CC(=C(C=C1C(=O)NCC2C[N+](CCO2)(CC3=CC=C(C=C3)F)[O-])Cl)N
Molecular Formula: C21H25ClFN3O4
Molecular Weight: 442.927

Mosapride-d5 N-Oxide

CAS No.: 1246816-63-6

Reference Standards

VCID: VC0030277

Molecular Formula: C21H25ClFN3O4

Molecular Weight: 442.927

Mosapride-d5 N-Oxide - 1246816-63-6

CAS No. 1246816-63-6
Product Name Mosapride-d5 N-Oxide
Molecular Formula C21H25ClFN3O4
Molecular Weight 442.927
IUPAC Name 4-amino-5-chloro-N-[[4-[(4-fluorophenyl)methyl]-4-oxidomorpholin-4-ium-2-yl]methyl]-2-(1,1,2,2,2-pentadeuterioethoxy)benzamide
Standard InChI InChI=1S/C21H25ClFN3O4/c1-2-29-20-10-19(24)18(22)9-17(20)21(27)25-11-16-13-26(28,7-8-30-16)12-14-3-5-15(23)6-4-14/h3-6,9-10,16H,2,7-8,11-13,24H2,1H3,(H,25,27)/i1D3,2D2
Standard InChIKey IMJYXYWPAQJNFA-ZBJDZAJPSA-N
SMILES CCOC1=CC(=C(C=C1C(=O)NCC2C[N+](CCO2)(CC3=CC=C(C=C3)F)[O-])Cl)N
Synonyms 4-Amino-5-chloro-2-(ethoxy-d5)-N-[[4-[(4-fluorophenyl)methyl]-4-oxido-2-morpholinyl]methyl]benzamide;
Last Modified Aug 20 2021
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